Cas no 2398-17-6 (METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE)

Methyl 3-(hydroxymethyl)cyclobutanecarboxylate is a versatile cyclobutane derivative featuring both a hydroxymethyl and an ester functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of complex cyclic frameworks. The hydroxymethyl group enhances reactivity for further derivatization, while the ester moiety offers flexibility for hydrolysis or transesterification. Its rigid cyclobutane structure contributes to steric constraints, making it useful in medicinal chemistry for designing conformationally restricted analogs. The compound’s balanced polarity ensures moderate solubility in common organic solvents, facilitating handling in synthetic applications. Its well-defined reactivity profile makes it suitable for use in pharmaceuticals, agrochemicals, and materials science research.

METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE structure

2398-17-6 structure

Product Name:METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE

CAS No:2398-17-6

MF:C₇H₁₂O₃

MW:144.168382644653

MDL:MFCD23701480

CID:1005777

PubChem ID:71463755

Update Time:2025-06-07

METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE
- CIS-METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE
- methyl 3-(hydroxymethyl)cyclobutane-1-carboxylate
- cis-3-Hydroxymethyl-cyclobutanecarboxylic acid methyl ester
- AKOS022184194
- Cis-methyl3-(hydroxymethyl)cyclobutanecarboxylate
- SB84280
- E73577
- trans-Methyl-3-(hydroxymethyl)cyclobutane-1-carboxylate
- 89941-55-9
- AM85956
- 2398-17-6
- CS-0056974
- trans-3-Hydroxymethyl-cyclobutanecarboxylic acid methyl ester
- SCHEMBL13738558
- MFCD23701480
- A846256
- AS-54930
- methyl-3-(hydroxymethyl)cyclobutane-1-carboxylatetrans-
- AS-82628
- CS-0054582
- methyl trans-3-(hydroxymethyl)cyclobutanecarboxylate
- methyl-3-(hydroxymethyl)cyclobutane-1-carboxylatecis-
- PS-17174
- Methyl trans-3-(Hydroxymethyl)cyclobutane-1-carboxylate
- Methyl cis-3-(hydroxymethyl)cyclobutanecarboxylate
- DTXSID40855672
- DA-40708
- SY344023
- EN300-7162552
- DB-360214
- methyl3-(hydroxymethyl)cyclobutane-1-carboxylate
- MFCD13659363
- 1781063-46-4
- SB22304
- MFCD30802662
- W11147
- EN300-6501434
- 3-Hydroxymethyl-cyclobutanecarboxylic acid methyl ester
- METHYL (1S,3S)-3-(HYDROXYMETHYL)CYCLOBUTANE-1-CARBOXYLATE
- SY097358
- EN300-7287072
- CS-0035906
- A901765
- methyl (1r,3r)-3-(hydroxymethyl)cyclobutane-1-carboxylate
- SB22303
- D96731
- MDL： MFCD23701480
- Inchi： 1S/C7H12O3/c1-10-7(9)6-2-5(3-6)4-8/h5-6,8H,2-4H2,1H3
- InChI Key： LQUXXSRNBCFGDV-UHFFFAOYSA-N
- SMILES： OCC1CC(C(=O)OC)C1

Computed Properties

Exact Mass: 144.078644241g/mol
Monoisotopic Mass: 144.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Density: 1.133
Boiling Point: 209 ºC
Flash Point: 83 ºC

METHYL 3-(HYDROXYMETHYL)CYCLOBUTANECARBOXYLATE Pricemore >>

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